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For researchers, scientists, and professionals in drug development, the choice of lens material
is critical for ensuring the precision and reliability of optical instrumentation. This guide provides
a detailed comparison of the optical clarity between advanced polymer lenses, represented
here by the general class of Thermoplastic Polyolefin (TIPOL) materials, and traditional glass
lenses. The following analysis is based on key optical performance metrics, supported by
standardized experimental data.

The selection of a lens material is a crucial decision in the design and application of optical
systems. While glass has long been the standard for high-clarity optics, advancements in
polymer science have led to the development of materials that offer a competitive alternative
with distinct advantages. This guide explores the nuanced differences in optical performance
between a representative advanced polymer, TIPOL, and conventional glass.

Quantitative Comparison of Optical Properties

The optical clarity of a lens is not a single property but a combination of several measurable
parameters. The table below summarizes the typical quantitative data for key optical properties
of advanced polymers and standard crown glass.
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Optical Property

Advanced Polymer
(e.g., TIPOL class)

Crown Glass

Significance in
Optical Clarity

Higher index allows

for thinner and lighter

Refractive Index 1.49 - 1.74[1][2] ~1.523[3][4] ]
lens designs for the
same focal length.
A higher Abbe number
indicates less
chromatic aberration,
Abbe Number 30 - 58[3][4][5] ~59[3][4]

resulting in sharper
images with fewer

color fringes.[5]

Luminous

Transmittance

> 90%][1]

~92% (uncoated)[6]

Measures the
percentage of visible
light that passes
through the lens.
Higher values indicate

greater brightness.

Haze

< 1%

< 1%

Percentage of
transmitted light that is
scattered, which can
reduce contrast and
clarity.[7] Lower

values are desirable.

Specific Gravity

1.11 - 1.40 g/cm3[5]

~2.54 g/lcm3[8]

Lower specific gravity
results in a lighter
lens, which is
advantageous in

many applications.

Lower than glass

Resistance to surface

abrasion that can

Scratch Resistance High[10][11] degrade optical
(often coated)[9]
performance over
time.
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Experimental Protocols

The data presented in this guide is derived from standardized experimental procedures to
ensure comparability and reproducibility. The following are detailed methodologies for key
experiments related to optical clarity.

Haze and Luminous Transmittance Measurement (ASTM
D1003)

The American Society for Testing and Materials (ASTM) D1003 is a standard test method for
measuring the haze and luminous transmittance of transparent plastics.[12] This method is
crucial for quantifying the light scattering and transmitting properties of optical materials.

Objective: To determine the percentage of transmitted light that deviates from the incident
beam by more than 2.5 degrees (haze) and the total amount of light that passes through the
material (luminous transmittance).

Apparatus:

A hazemeter or a spectrophotometer with an integrating sphere.

A calibrated light source (llluminant C or A as specified).

Light trap.

Calibrated standards for haze and transmittance.

Procedure:

 Instrument Calibration: The instrument is calibrated without a sample to set the 100%
transmittance baseline. A light trap is used to calibrate for 0% transmittance.

» Total Luminous Transmittance (T1): The sample is placed at the entrance port of the
integrating sphere, and the total light passing through is measured.

 Instrument Scatter (T3): The sample is removed, and a light trap is placed at the exit port to
measure the light scattered by the instrument itself.
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o Sample and Instrument Scatter (T4): The sample is placed at the entrance port, and the light
trap remains at the exit port to measure the combined scatter from the sample and the
instrument.

o Diffuse Luminous Transmittance (T2): This is calculated from the above measurements.
Calculations:

e Haze (%): (T4/T2) x 100

e Luminous Transmittance (%): T2

The following diagram illustrates the experimental workflow for this procedure.
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Instrument Setup & Calibration

Measuren

Measure Total Transmittance (T1)
(Sample at Entrance)

Measure Instrument Scatter (T3)
(No Sample, Light Trap at Exit)

Measure Combined Scatter (T4)
(Sample at Entrance, Light Trap at Exit)

Data Calculation

Calculate Diffuse
Transmittance (T2)

Calculate Luminous
Transmittance (%)

Calculate Haze (%)

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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